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Compound of Interest

Compound Name: Vinylcyclooctane

Cat. No.: B1216576 Get Quote

CAS Number: 61142-41-4 IUPAC Name: Ethenylcyclooctane

This technical guide provides an in-depth overview of vinylcyclooctane, a valuable compound

for researchers, scientists, and professionals in drug development. This document outlines its

chemical identity, synthesis, key reactions, and its interaction with biological systems,

presenting data in a clear and accessible format for laboratory and research applications.

Chemical and Physical Properties
Vinylcyclooctane is a cyclic olefin with the molecular formula C₁₀H₁₈ and a molecular weight

of 138.25 g/mol .[1] Its structure consists of a vinyl group attached to a cyclooctane ring. The

compound is also known by the synonym ethenylcyclooctane.

Property Value

CAS Number 61142-41-4

IUPAC Name Ethenylcyclooctane

Molecular Formula C₁₀H₁₈

Molecular Weight 138.25 g/mol
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While specific, detailed experimental protocols for the synthesis of vinylcyclooctane are not

readily available in the public domain, general synthetic strategies have been described. These

methods include the cyclization of linear precursors, Diels-Alder reactions, and radical-

mediated reactions.

One potential synthetic approach is analogous to the preparation of vinylcyclohexane from

cyclohexyl ketone. This would involve the conversion of cyclooctanone to a corresponding

hydrazone, followed by elimination to form the vinyl group.

Conceptual Experimental Protocol (based on analogous syntheses):

Step 1: Hydrazone Formation. Cyclooctanone is reacted with a suitable hydrazine derivative,

such as 2,4,6-triisopropylbenzenesulfonylhydrazide, in an alcohol solvent. The reaction

mixture is typically heated to reflux.

Step 2: Elimination Reaction. The resulting hydrazone is then treated with a strong, non-

nucleophilic base to induce elimination and form the vinylcyclooctane product.

Purification. The final product would require purification, likely through distillation, to remove

any unreacted starting materials and byproducts. It is advisable to add a polymerization

inhibitor during distillation to prevent the vinyl group from reacting.

Chemical Reactions and Applications
Vinylcyclooctane's reactivity is primarily centered around the vinyl group, making it a useful

intermediate in organic synthesis. Key reactions include:

Polymerization: The vinyl group can undergo polymerization, making it a monomer for the

production of polymers with potentially unique properties.

Hydrogenation: The double bond can be readily hydrogenated to yield ethylcyclooctane.

Intermediate in Complex Molecule Synthesis: It serves as a starting material for the

synthesis of more complex molecules, including polycyclic compounds that may have

applications in pharmaceuticals and materials science.
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A significant aspect of vinylcyclooctane's biological activity is its metabolism by the

cytochrome P-450 (P-450) enzyme system. Research has shown that vinylcyclooctane is a

substrate for liver microsomal monooxygenase, which metabolizes it to its corresponding

epoxide, epoxyethylcyclooctane.[2]

This metabolic process is also accompanied by the destruction of the P-450 isozymes.[2] For

every destructive event, approximately 180 molecules of vinylcyclooctane are turned over,

with the formation of 132 molecules of the epoxide.[2] This interaction highlights

vinylcyclooctane as a compound of interest for studying enzyme kinetics, drug metabolism,

and toxicology.
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Caption: Metabolic pathway of vinylcyclooctane by cytochrome P-450.

Safety and Handling
Vinylcyclooctane is classified as a flammable liquid and vapor. It is harmful if swallowed and

is very toxic to aquatic life with long-lasting effects. Standard laboratory safety precautions

should be observed when handling this compound, including the use of personal protective

equipment and working in a well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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